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Compound of Interest

Compound Name: 4-Pentylbenzoyl chloride

Cat. No.: B1345984

An In-depth Technical Guide to the Chemical Properties of 4-Pentylbenzoyl Chloride

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical reagents is paramount. This guide provides a detailed overview of
the core chemical properties, synthesis, and reactivity of 4-Pentylbenzoyl chloride (CAS No:
49763-65-7), a key intermediate in various organic syntheses.

Core Chemical and Physical Properties

4-Pentylbenzoyl chloride is a liquid at room temperature.[1] Its fundamental physical and
chemical identifiers are summarized below, providing a quantitative basis for its handling and
use in experimental settings.
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Property Value Reference
Molecular Formula C12H1s5CIO [21[3114]
Molecular Weight 210.70 g/mol [1][5]
Appearance Liquid [1]

Density 1.036 g/mL at 25 °C [1]
Refractive Index n20/D 1.53 [1]

Boiling Point 95 °C at 0.20 mmHg [6]

Flash Point 113 °C (235.4 °F) - closed cup [1]

InChi Key FBBRKYLXMNQFQU- 2]
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Spectroscopic Data

Spectroscopic analysis is crucial for the verification and quality control of chemical compounds.
While detailed spectra are often proprietary, the following information has been noted in public
databases.

Spectroscopy Details Reference

A proton NMR spectrum is
available. The spectrum was

1H NMR recorded using deuterated [71[8]
chloroform (CDCIs) as the

solvent.

Mass spectrometry data is

available, which is essential for
Mass Spectrometry determining the compound's [5]

molecular weight and

fragmentation pattern.

Reactivity and Stability
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As an acyl chloride, 4-Pentylbenzoyl chloride exhibits reactivity characteristic of this
functional group. It is a potent acylating agent.

» Hydrolysis: It reacts vigorously with water and moisture, leading to hydrolysis that yields 4-
pentylbenzoic acid and corrosive hydrochloric acid gas.[9][10] This necessitates handling
under anhydrous conditions.[9]

e Acylation Reactions: It readily reacts with nucleophiles. Alcohols are converted to their
corresponding esters, and amines to amides.[9] These reactions are fundamental in the
synthesis of a wide array of more complex molecules.

» Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst, such as aluminum chloride,
4-Pentylbenzoyl chloride can acylate aromatic compounds, forming substituted ketones.[9]

 Stability and Storage: The compound is moisture-sensitive.[11] For long-term stability, it
should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or
argon) in a cool, dry, and well-ventilated area.[10][11] It is incompatible with water, alcohols,
amines, strong bases, and strong oxidizing agents.[10]

Key Reactions and Synthesis

The chemical utility of 4-Pentylbenzoyl chloride is defined by its reactions. The diagrams
below illustrate its synthesis and primary reactive pathways.

Synthesis of 4-Pentylbenzoyl Chloride

4-Pentylbenzoic Acid

4-Pentylbenzoyl Chloride

Chlorinating Agent
(e.g., SOClz, (COCI)2)

Click to download full resolution via product page

Synthesis of 4-Pentylbenzoyl Chloride.
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Key Reactions of 4-Pentylbenzoyl Chloride

4-Pentylbenzoyl Chloride

+ H20 (Hydrolysis) + R-OH (Alcoholysis) \+ Rz2-NH (Aminolysis)

4-Pentylbenzoic Acid 4-Pentylbenzoyl Ester 4-Pentylbenzamide

Click to download full resolution via product page

Key reactions of 4-Pentylbenzoyl Chloride.

Experimental Protocols
Synthesis of 4-Pentylbenzoyl Chloride

A well-established method for the preparation of 4-alkylbenzoyl chlorides is documented in
Organic Syntheses.[6] The following protocol is an adaptation of that procedure.

Caution: This reaction should be performed in a well-ventilated fume hood, as it involves
corrosive and moisture-sensitive reagents and produces HCI gas.

Materials:

n-Pentylbenzene

o Oxalyl chloride

e Aluminum chloride (anhydrous)

e Methylene chloride (dry)

e Crushed ice

e Calcium chloride

e Anhydrous sodium sulfate
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o Ether
Procedure:

In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux
condenser (with a gas outlet tube), a mixture of oxalyl chloride and anhydrous aluminum
chloride in dry methylene chloride is prepared and stirred.

A solution of n-pentylbenzene in dry methylene chloride is added dropwise from the dropping
funnel to the stirred mixture at a controlled temperature (typically 0-5 °C).

After the addition is complete, the reaction mixture is stirred for an additional period at room
temperature to ensure the reaction goes to completion.

The reaction mixture volume is reduced by distillation to remove excess solvent and volatile
byproducts.[6]

The concentrated solution is cooled in an ice-salt bath and then slowly poured onto a stirred
mixture of crushed ice and calcium chloride, maintaining the temperature below 5 °C.[6]

The organic layer is quickly separated, washed with cold water and a cold, dilute potassium
hydroxide solution to remove acidic impurities, and then washed again with cold water.[6]

The organic layer is dried over anhydrous sodium sulfate.

The drying agent is removed by filtration, and the solvent is evaporated under reduced

pressure.

The resulting crude product is purified by vacuum distillation to yield pure 4-pentylbenzoyl
chloride, which has a boiling point of 95°C at 0.20 mm Hg.[6]

General Workflow for Acylation Reactions

The following diagram outlines a typical workflow for using 4-Pentylbenzoyl chloride as an
acylating agent.
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Experimental Workflow for Acylation

Dissolve substrate (e.g., alcohol, amine)
in anhydrous solvent

:

Add base (e.g., pyridine, EtsN)

i

Cool reaction mixture in ice bath (0 °C)

i

Add 4-Pentylbenzoyl Chloride dropwise

i

Allow to warm and stir at room temperature

i

Monitor reaction progress (TLC, GC-MS)

i

Quench reaction (e.g., add water or sat. NH4Cl)

i

Perform aqueous workup (extraction)

i

Dry combined organic layers (e.g., Na2S0Oa4)

'

Remove solvent under reduced pressure

:

Purify product (chromatography, distillation, or recrystallization)

Click to download full resolution via product page

Workflow for a typical acylation reaction.
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Safety and Hazard Information

4-Pentylbenzoyl chloride is a corrosive material that requires careful handling. Adherence to
safety protocols is essential.

Hazard Category Details Reference
GHS Pictogram GHSO05 (Corrosion) [1]
Signal Word Danger [1][12]

H314: Causes severe skin
Hazard Statements [5][12]
burns and eye damage.

Skin Corrosion (Category 1B),
Hazard Class Serious Eye Damage [5]

(Category 1)

8A - Combustible corrosive
Storage Class )
hazardous materials

P260, P264, P280,
P301+P330+P331,
_ P303+P361+P353,
Precautionary Statements [5][12]
P304+P340,
P305+P351+P338, P310,

P363, P405, P501

Face shield, chemical-resistant
_ ] gloves, safety goggles, and a
Personal Protective Equipment ] i
suitable respirator are

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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